Cas no 104608-67-5 ((1Z)-N'-Hydroxy-2-(methylthio)ethanimidamide)

• Product Name: (1Z)-N'-Hydroxy-2-(methylthio)ethanimidamide
• CAS No: 104608-67-5
• Molecular Formula: C₃H₈N₂OS
• Molecular Weight: 120.17342
• MDL: MFCD09842259
• CID: 1072838
• PubChem ID: 9648477

(1Z)-N'-Hydroxy-2-(methylthio)ethanimidamide Properties

Names and Identifiers

• (Z)-N'-Hydroxy-2-(methylthio)acetimidamide
• (1Z)-N'-Hydroxy-2-(methylthio)ethanimidamide
• (Methylthio)acetic acid
• 2-(methylsulfanyl)acetic acid
• 2-(methylthio)acetic acid
• 2-Methylthioacetic acid
• acetic acid,(methylthio)-
• ACMC-20aplh
• methylmercapto acetic acid
• methylsulfenylacetic acid
• methyl-sulfenylacetic acid
• Methylthioacetic acid
• methylthioacetoamidoxime
• SBB053570
• thiomethyl-methylene-amidoxime
• (1Z)-N'-hydroxy-2-(methylthio)ethanimidamide(SALTDATA: FREE)
• CS-0212758
• ethanimidamide, N'-hydroxy-2-(methylthio)-, (1Z)-
• (Z)-N'-HYDROXY-2-(METHYLSULFANYL)ETHANIMIDAMIDE
• MFCD09842259
• LS-04709
• ALBB-014804
• AKOS005174546
• 104608-67-5
• EN300-211487

• MDL： MFCD09842259
• InChIKey： QHRNIKHIMLFEKR-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H8N2OS/c1-7-2-3(4)5-6/h6H,2H2,1H3,(H2,4,5)
• SMILES： CSCC(=N)NO

Computed Properties

• Exact Mass: 120.03584
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 120.03573406g/mol
• Heavy Atom Count: 7
• Complexity: 73.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 56.11
• Boiling Point: 276.2±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 120.8±27.9 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes